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Compound of Interest

Compound Name: Ethyl 7-Nitroindole-3-acetate

Cat. No.: B12286783

Get Quote

Executive Summary & Chemical Profile
Ethyl 7-Nitroindole-3-acetate (CAS: 1496-80-6) is a specialized building block used primarily

in the synthesis of indole-based alkaloids and pharmaceutical intermediates.[1][2] While often

categorized generically as an "irritant," the structural combination of an indole core with a nitro

group (

) necessitates a higher tier of caution than standard organic reagents.

As a Senior Application Scientist, I advise treating this compound not just as a skin irritant, but

as a potential mutagen and sensitizer. Nitro-aromatics are metabolically active; their reduction

can lead to reactive hydroxylamines.[1] Therefore, this guide prioritizes containment and zero-

contact protocols.
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Property Value Operational Implication

CAS Number 1496-80-6
Unique identifier for waste

labeling.[1]

Physical State
Solid (Yellow/Pale Brown

Powder)

High risk of airborne particulate

generation.

Molecular Weight 248.23 g/mol
Heavy enough to settle, light

enough to drift in drafts.

Solubility Soluble in DMSO, DMF, EtOAc

Critical: Once dissolved, skin

permeation risks increase

drastically.

GHS Classification
Warning: H302, H315, H319,

H335

Harmful if swallowed; Irritant to

eyes, skin, respiratory system.

Risk Assessment & PPE Strategy
The primary risk vector for Ethyl 7-Nitroindole-3-acetate is inhalation of particulates during

weighing and dermal absorption during solution-phase handling.[1]

PPE Decision Logic
Do not rely on a "one-size-fits-all" approach.[1] Select PPE based on the specific state of the

matter.[3][4][5][6]

Activity Type

Handling Solid
(Weighing/Transfer)

Handling Solution
(Reaction/Workup)

Spill Cleanup
(>500mg)

Standard PPE + 
N95/P100 Respirator

(If outside Hood)

Dust Risk

Double Nitrile Gloves
(Change immediately on splash)

Permeation Risk

Full Face Respirator +
Tyvek Sleeves/Suit

Exposure Risk
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Figure 1: PPE Selection Logic based on experimental phase.[1]

Detailed PPE Specifications
Eye/Face Protection:

Mandatory: Chemical safety goggles (ANSI Z87.1 or EN 166) are non-negotiable. Safety

glasses with side shields are insufficient for powders that can drift around lenses.

Hand Protection (The "Double-Glove" Rule):

Inner Layer: 4 mil Nitrile (Inspection white/blue).

Outer Layer: 4-8 mil Nitrile or Neoprene.[1]

Why? Nitro-aromatics can permeate thin nitrile.[1] If the outer glove is splashed, strip it

immediately; the inner glove provides the "retreat" barrier.

Respiratory Protection:

Primary: All handling must occur inside a certified Chemical Fume Hood.

Secondary: If weighing must occur on an open bench (strongly discouraged), use a fit-

tested N95 or P100 particulate respirator.[1]

Operational Protocols
Protocol A: Safe Weighing & Transfer
Objective: Eliminate static-induced powder scattering.[1]

Preparation: Place an ionizing fan or anti-static gun inside the fume hood. Indole derivatives

are organic solids prone to static charge, which causes "jumping" during weighing.

Containment: Place the balance inside the hood. If this is impossible, tare the vial inside the

hood, move to the balance in a sealed secondary container, weigh, and return to the hood to

add material. Never add material to an open vial on an open bench.
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Transfer: Use a disposable anti-static spatula. Do not reuse spatulas to prevent cross-

contamination of other indole intermediates.

Protocol B: Reaction Setup (Inert Atmosphere)
Scientific Context: Indoles are electron-rich and prone to oxidative degradation (browning)

upon exposure to air and light.

Purge: Flame-dry glassware and cool under Argon or Nitrogen.

Solvent Addition: Dissolve Ethyl 7-Nitroindole-3-acetate in anhydrous solvent (e.g., DMF or

DCM) before adding catalysts.[1]

Light Protection: Wrap the reaction vessel in aluminum foil. While the nitro group adds some

stability, the indole core remains photosensitive.

Emergency Response & Spill Management
Spill Cleanup Workflow
In the event of a powder spill, do not dry sweep. Dry sweeping generates toxic dust clouds.
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1. Assess Volume
& Evacuate Area

2. Don PPE:
Double Gloves, Goggles,

Resp. Protection

3. Wet Method:
Cover with solvent-dampened

pads (Ethanol/Water)

4. Collect:
Scoop damp slurry into
Wide-Mouth Waste Jar

5. Decontaminate:
Wash surface with soap/water

(pH neutral)

Click to download full resolution via product page

Figure 2: Wet-method spill response to prevent aerosolization.[1]

First Aid Measures
Eye Contact: Flush immediately with water for 15 minutes.[3][5][6][7] Hold eyelids apart. The

nitro group can cause stinging and potential corneal uptake; seek medical attention

immediately.

Skin Contact: Wash with soap and copious water.[3][5][8][9] Do not use ethanol to wash skin;

organic solvents increase the permeability of the skin to nitro compounds.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

Waste Disposal & Deactivation
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Regulatory Note: Always adhere to local EHS/RCRA regulations.

Segregation: Dispose of as Hazardous Chemical Waste. Do not mix with oxidizers (e.g.,

nitric acid) as nitro compounds can be reactive.

Labeling: Clearly tag as "Toxic, Irritant - Indole Derivative."

Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if acidic

byproducts are present.

Disposal Stream: Incineration is the preferred method for organic nitrogen compounds to

ensure complete destruction of the indole ring and nitro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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